5-Ethyl-2,3-dimethyl-2,3-dihydro-1,4-dithiine

• CAS No.: 55789-67-8
• Molecular Formula: C8H14S2
• Molecular Weight: 174.3 g/mol
• IUPAC Name: 5-ethyl-2,3-dimethyl-2,3-dihydro-1,4-dithiine
• InChI: InChI=1S/C8H14S2/c1-4-8-5-9-6(2)7(3)10-8/h5-7H,4H2,1-3H3
• InChI Key: BJKIURBWILMARU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(C(S1)C)C

Description

5-Ethyl-2,3-dimethyl-2,3-dihydro-1,4-dithiine is a useful research compound. Its molecular formula is C8H14S2 and its molecular weight is 174.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The procedure of Example 1(a) is followed using 2,3-butanedithiol and 1-chloro-2-butanone to give 2-ethyl-5,6-dihydro-5,6-dimethyl-1,4-dithiin as a colorless oil, b.p. 55°-58°/0.03-0.05 mm, yield 53%. NMR 1.08 (3t), 1.36 (6d), 2.18 (2q), 2.7-3.1 (2m), 5.78 (1s, broadened) (CDCl3). IR 3000 (shoulder), 2955, 1570, 1440, 1365, 1110, 825, 705.

Synthesis routes and methods II

Procedure details

The procedure of Example 1 (a) is followed using 2,3-butanedithiol and 1-chloro-2-butanone to give 2-ethyl-5,6-dihydro-5,6-dimethyl-1,4-dithiin as a colorless oil, b.p. 55°-58°10.03- 0.05 mm, yield 53%. NMR 1.08 (3t), 1.36 (6d), 2.18 (2q), 2.7-3.1 (2m), 5.78 (1s, broadened) (CDCl 3). IR 3000 (shoulder), 2955, 1570, 1440, 1365, 1110, 825, 705.